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Abstract
This application note provides a comprehensive protocol for the thermogravimetric analysis

(TGA) of strontium bromide monohydrate (SrBr₂·H₂O). Thermogravimetric analysis is a

critical technique for characterizing the thermal stability and composition of hydrated salts. This

document outlines the experimental procedure, instrument parameters, and data analysis for

determining the water content and dehydration temperature of strontium bromide
monohydrate. The provided protocol is intended for researchers, scientists, and professionals

in drug development and materials science.

Introduction
Strontium bromide (SrBr₂) is an inorganic salt that can exist in various hydrated forms, with

the monohydrate (SrBr₂·H₂O) and hexahydrate (SrBr₂·6H₂O) being the most common.[1] The

thermal properties of these hydrates are of significant interest for applications such as

thermochemical energy storage.[2][3][4] Thermogravimetric analysis (TGA) is an essential

analytical technique used to measure the change in mass of a sample as a function of

temperature in a controlled atmosphere.[1] This allows for the determination of the thermal

stability, stoichiometry of hydration, and decomposition kinetics of materials like strontium
bromide monohydrate.[1][5] This application note details a standardized TGA protocol for the

analysis of SrBr₂·H₂O.
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A detailed methodology for the thermogravimetric analysis of strontium bromide monohydrate

is provided below.

Materials and Instrumentation
Sample: Strontium Bromide Monohydrate (SrBr₂·H₂O). Note that commercially available

strontium bromide is often in the hexahydrate form (SrBr₂·6H₂O). The monohydrate can be

prepared by drying the hexahydrate in a circulating air oven at a temperature between 70°C

and 110°C for several hours until a constant mass is achieved, which corresponds to the

loss of five water molecules.[1][2]

Instrument: A calibrated thermogravimetric analyzer.

Sample Pans: Platinum or aluminum crucibles are recommended.[6]

Purge Gas: High-purity nitrogen (99.99% or higher).[1][6]

Instrument Setup and Calibration
Ensure the TGA instrument is calibrated for both mass and temperature according to the

manufacturer's guidelines.

Set up the high-purity nitrogen purge gas with a constant flow rate. A typical flow rate is

between 20 and 50 mL/min.[1][6]

Perform a baseline run with an empty sample pan to ensure a stable and flat baseline before

analyzing the sample.

TGA Method Parameters
The following table summarizes the recommended TGA method parameters for the analysis of

strontium bromide monohydrate.
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Parameter Value

Sample Mass 5 - 10 mg

Sample Pan Platinum or Alumina

Purge Gas Nitrogen

Gas Flow Rate 20 - 50 mL/min

Temperature Program Heat from ambient to 300°C

Heating Rate 10°C/min

Sample Preparation and Analysis
Accurately weigh approximately 5-10 mg of the strontium bromide monohydrate sample

into a TGA pan.[6]

Record the initial mass with precision.

Load the sample pan into the TGA furnace.

Initiate the pre-defined temperature program. The instrument will continuously record the

sample mass as a function of temperature.

Upon completion of the run, allow the furnace to cool down before removing the sample.

Analyze the resulting TGA curve to determine the mass loss and decomposition

temperatures.

Data Presentation
The thermal decomposition of strontium bromide monohydrate involves a single-step

dehydration to yield the anhydrous salt.[5] The expected mass loss can be calculated based on

the molecular weights of water and strontium bromide monohydrate.

Theoretical Mass Loss Calculation:

Molecular Weight of SrBr₂·H₂O: 265.44 g/mol [7][8]
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Molecular Weight of H₂O: 18.015 g/mol

Theoretical % Mass Loss = (Molecular Weight of H₂O / Molecular Weight of SrBr₂·H₂O) x

100

Theoretical % Mass Loss = (18.015 / 265.44) x 100 ≈ 6.79%

The quantitative data obtained from the TGA analysis is summarized in the table below.

Parameter Theoretical Value Experimental Value

Onset Dehydration

Temperature
~180°C[9][10] To be determined

Mass Loss (%) 6.79% To be determined

The close agreement between the experimental and theoretical mass loss confirms the

sample's identity as a monohydrate and indicates its purity.[1]

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the thermogravimetric analysis of

strontium bromide monohydrate.
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TGA Experimental Workflow for SrBr₂·H₂O

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b079252?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
This application note provides a detailed and standardized protocol for the thermogravimetric

analysis of strontium bromide monohydrate. By following this procedure, researchers can

obtain reliable and reproducible data on the thermal stability and water content of this

compound. Accurate characterization is crucial for its various applications, particularly in the

field of thermochemical energy storage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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